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Compound of Interest

Compound Name: PNU-145156E

Cat. No.: B10784750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal

of PNU-145156E, a matrix metalloproteinase inhibitor. In the absence of a specific Safety Data

Sheet (SDS) for PNU-145156E, this guidance is predicated on the safety protocols for the

structurally similar compound, PNU-100480. It is imperative to treat PNU-145156E with the

same level of caution as its analogue, adhering to the highest standards of laboratory safety.

Immediate Safety and Personal Protective
Equipment (PPE)
The primary route of exposure to compounds like PNU-145156E in a laboratory setting is

through inhalation of aerosols, and skin or eye contact. Therefore, a comprehensive PPE

strategy is crucial.

Recommended Personal Protective Equipment
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting with side-shields,

conforming to EN 166 (EU) or

NIOSH (US) standards.[1]

Hand Protection Chemical-impermeable gloves

Inspected prior to use and

compliant with EU Directive

89/686/EEC and the standard

EN 374.[1]

Body Protection Protective Clothing
Fire/flame resistant and

impervious clothing.

Respiratory Protection Full-face Respirator

To be used if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.[1]

Operational Plan: From Receipt to Disposal
A structured operational plan ensures safety at every stage of the compound's lifecycle in the

laboratory.

Step-by-Step Handling Procedures
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a well-ventilated place, away from sources of ignition.[1]

Keep the container tightly closed.

Preparation and Use:

Handle only in a well-ventilated area, preferably within a chemical fume hood.[1]

Avoid the formation of dust and aerosols.[1]
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Use non-sparking tools to prevent ignition.[1]

Do not eat, drink, or smoke when using this product.

Spill Management:

In case of a spill, evacuate personnel to a safe area.[1]

Remove all sources of ignition.[1]

Wear full personal protective equipment, including respiratory protection.

Contain the spill and prevent its entry into drains.[1]

Collect the spilled material using spark-proof tools and place it in a suitable, closed

container for disposal.[1]

Disposal:

Dispose of the chemical and any contaminated materials in accordance with appropriate

local, state, and federal regulations.

Ensure the chemical is kept in suitable and closed containers for disposal.[1]

Emergency Procedures
In the event of an exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention. Do not use mouth-to-mouth

resuscitation if the chemical was ingested or

inhaled.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes

and consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Visualizing Safety Protocols
To further clarify the procedural flow and decision-making in handling PNU-145156E, the

following diagrams are provided.
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PNU-145156E Handling Workflow

Receiving & Inspection

Secure Storage
(Well-ventilated, away from ignition sources)

Preparation in Fume Hood
(Wear full PPE)

Experimental Use
(Avoid dust/aerosol formation)

Decontamination of Workspace

Spill Occurs

Waste Collection
(Sealed, labeled containers)

Disposal
(Follow regulations)

Spill Containment & Cleanup
(Use non-sparking tools)
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PPE Selection Logic for PNU-145156E

Hazard Assessment
(Based on PNU-100480 data)

Potential for Inhalation?

Potential for Skin/Eye Contact?

Potential for Fire/Explosion?

Use Full-Face Respirator

Yes

No

Wear Safety Goggles & Impermeable Gloves

Yes

No

Wear Fire-Resistant Clothing & Use Non-Sparking Tools

Yes

Standard Laboratory Attire

No

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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